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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pigment Yellow 139 (PY 139),

an isoindoline-based organic pigment, for its use in various printing ink formulations. This

document details the pigment's physicochemical properties, performance characteristics, and

provides standardized protocols for its evaluation. Starting-point formulations for several

common ink systems are also included to facilitate research and development.

Introduction to Pigment Yellow 139
Pigment Yellow 139, C.I. Name 56298, is a high-performance reddish-yellow pigment known

for its excellent light and weather fastness, good heat stability, and high color strength.[1]

Chemically, it is a derivative of isoindoline.[2][3][4] This pigment is virtually insoluble in most

common solvents, a key characteristic for its application in printing inks.[2][3][4] PY 139 is

available in various particle sizes, which influences its color characteristics, with non-

transparent types exhibiting a stronger red light hue.[4] It is often used as a replacement for

chrome yellow and can be blended with inorganic pigments.[4]

Physicochemical and Performance Data
The inherent properties of Pigment Yellow 139 make it a versatile choice for high-quality

printing inks. Its performance data has been compiled from various sources and is summarized

below.
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Table 1: Physicochemical Properties of Pigment Yellow
139

Property Value Source(s)

C.I. Name Pigment Yellow 139 [4]

C.I. Number 56298 [5]

CAS Number 36888-99-0 [5]

Chemical Class Isoindoline [5]

Molecular Formula C16H9N5O6 [4]

Molecular Weight 367.27 g/mol [4]

Density 1.5 - 1.8 g/cm³ [6][7]

Oil Absorption 35-50 g/100g [5][6][8]

pH 5.0 - 8.0 [5][7]

Specific Surface Area 22-70 m²/g [2][4]

Table 2: Fastness and Resistance Properties of Pigment
Yellow 139

Property Rating/Value Source(s)

Light Fastness (BWS, 1-8) 6 - 8 [4][5][8][9]

Heat Resistance 200 - 260°C [4][8][10]

Water Resistance (1-5) 4 - 5 [4][10]

Oil Resistance (1-5) 5 [4]

Acid Resistance (1-5) 5 [4][5]

Alkali Resistance (1-5) 4 - 5 [4][5]

Alcohol Resistance (1-5) 4 - 5 [4][5]

Migration Resistance (1-5) 5 [5][10]
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(Note: Fastness properties are rated on a scale of 1 to 5 for resistance (5=excellent) and 1 to 8

for lightfastness (8=excellent), according to the Blue Wool Scale.)

Applications in Printing Inks
Pigment Yellow 139 is suitable for a wide array of printing ink systems due to its robust

performance characteristics.[4] It is recommended for high-grade printing inks where

lightfastness and durability are critical.

Offset Inks: Its good dispersibility and rheological properties make it suitable for paste inks

used in lithography.

Flexographic and Gravure Inks: PY 139 is used in both solvent-based and water-based liquid

inks for printing on various substrates, including flexible packaging.[9]

Screen Inks: Its chemical resistance and opacity are advantageous in screen printing

applications.

UV Curing Inks: The pigment's stability allows it to be used in inks that are cured using

ultraviolet radiation.[9]

Metal Decorative Inks: Its excellent fastness properties are beneficial for inks used on metal

surfaces.[10]

Starting-Point Formulations
The following tables provide generalized starting-point formulations for various printing ink

systems incorporating Pigment Yellow 139. These are intended as a basis for further research

and optimization.

Table 3: Example Formulation for Solvent-Based
Gravure Ink
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Component Weight (%)

Pigment Yellow 139 10 - 20

Nitrocellulose/Polyamide Resin 15 - 25

Plasticizer (e.g., DOP) 2 - 5

Solvent (e.g., Ethanol/Ethyl Acetate blend) 50 - 70

Additives (e.g., wax, dispersant) 1 - 3

Table 4: Example Formulation for Offset (Sheetfed) Ink
Component Weight (%)

Pigment Yellow 139 15 - 25

Hard Resin (e.g., phenolic modified rosin ester) 20 - 30

Varnish (e.g., linseed oil, alkyd resin) 30 - 40

Solvent (high boiling point mineral oil) 10 - 20

Driers and Additives 2 - 5

Table 5: Example Formulation for Water-Based
Flexographic Ink

Component Weight (%)

Pigment Yellow 139 12 - 18

Acrylic Resin Emulsion 40 - 50

Water 20 - 30

Co-solvent (e.g., glycol ether) 5 - 10

Additives (e.g., defoamer, wax emulsion) 2 - 5

Table 6: Example Formulation for UV-Curing Screen Ink
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Component Weight (%)

Pigment Yellow 139 15 - 20

Acrylated Oligomers (e.g., epoxy, urethane) 30 - 40

Monomers (e.g., TMPTA, HDDA) 25 - 35

Photoinitiator(s) 5 - 10

Additives (e.g., leveling agent, stabilizer) 1 - 4

Experimental Protocols
The following are condensed protocols for evaluating the performance of Pigment Yellow 139
in a printing ink formulation. These are based on established ISO and ASTM standards.

Protocol 1: Pigment Dispersion and Ink Preparation
Objective: To achieve a stable and uniform dispersion of Pigment Yellow 139 in the ink

vehicle.

Methodology:

Premixing: The pigment, a portion of the vehicle/resin, and solvent are combined in a high-

speed disperser.

Milling: The premix is then milled to reduce particle size and ensure uniform distribution. A

bead mill or three-roll mill is typically used.

Let-down: The milled concentrate is "let down" with the remaining vehicle, solvent, and

additives under agitation.

Quality Control: The final ink's viscosity, tack, and fineness of grind are measured to ensure

they meet specifications.

Protocol 2: Lightfastness Evaluation (Adapted from
ASTM D3424)
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Objective: To determine the resistance of the printed ink to fading upon exposure to light.

Methodology:

Sample Preparation: A uniform layer of the ink is printed onto the desired substrate.

Blue Wool Scale: A standard Blue Wool Scale is placed alongside the printed sample.

Exposure: The sample and the Blue Wool Scale are exposed to a controlled light source

(e.g., xenon arc lamp) under specified conditions of temperature and humidity.

Evaluation: The fading of the printed sample is periodically compared to the fading of the

Blue Wool Scale. The lightfastness rating is the number on the Blue Wool Scale that shows a

similar degree of fading.

Protocol 3: Chemical Resistance Assessment (Adapted
from ISO 2836)
Objective: To evaluate the resistance of the printed ink to various chemicals.

Methodology:

Sample Preparation: The ink is printed on the substrate and allowed to fully cure.

Application of Reagent: A piece of filter paper is saturated with the test chemical (e.g., acid,

alkali, solvent) and placed on the printed surface.

Contact Time: The saturated filter paper is covered with a watch glass and left for a specified

period.

Evaluation: After the contact time, the filter paper is removed, and the print is examined for

any signs of bleeding, discoloration, or degradation. The degree of change is rated on a 1-5

scale.

Protocol 4: Heat Stability Test (Adapted from ISO 787-21)
Objective: To assess the stability of the pigment's color at elevated temperatures.
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Methodology:

Sample Preparation: The pigmented ink is applied to a heat-resistant substrate.

Heating: The sample is placed in a calibrated oven at a specified temperature for a defined

duration (e.g., 200°C for 10 minutes).

Evaluation: After cooling, the color of the heated sample is compared to an unheated control

sample. The color difference (ΔE) is measured using a spectrophotometer. A significant color

change indicates the limit of the pigment's heat stability.

Visualizations
The following diagrams illustrate key workflows and relationships in the application of Pigment
Yellow 139.
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Ink Formulation Workflow

Raw Materials
(PY139, Vehicle, Solvent, Additives)

Premixing
(High-Speed Disperser)

Milling
(Bead Mill / Three-Roll Mill)

Let-down & Final Mixing

Quality Control
(Viscosity, Grind, Tack)

Finished Ink

Click to download full resolution via product page

Caption: Workflow for Printing Ink Formulation with PY139.
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Pigment Yellow 139
Properties

High Lightfastness
(BWS 6-8)

Good Heat Stability
(200-260°C)

Excellent Chemical
Resistance
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Caption: Property-Application Relationship for PY139.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.sypigment.com/tds/Pigment-Yellow-139.pdf
https://www.pigments.com/wp-content/uploads/2039_ISOINDOLINE_YELLOW_139_EN_TDS.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Yellow-139-ECY13905.html
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.benchchem.com/product/b1584003#application-of-pigment-yellow-139-in-printing-inks
https://www.benchchem.com/product/b1584003#application-of-pigment-yellow-139-in-printing-inks
https://www.benchchem.com/product/b1584003#application-of-pigment-yellow-139-in-printing-inks
https://www.benchchem.com/product/b1584003#application-of-pigment-yellow-139-in-printing-inks
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

